Cas no 24387-70-0 (Diazene, bis[4-(octadecyloxy)phenyl]-, 1-oxide)

Diazene, bis[4-(octadecyloxy)phenyl]-, 1-oxide structure
24387-70-0 structure
Product Name:Diazene, bis[4-(octadecyloxy)phenyl]-, 1-oxide
CAS No:24387-70-0
MF:C48H82N2O3
MW:735.176294803619
CID:1417328
PubChem ID:20529350
Update Time:2025-04-20

Diazene, bis[4-(octadecyloxy)phenyl]-, 1-oxide Chemical and Physical Properties

Names and Identifiers

    • Diazene, bis[4-(octadecyloxy)phenyl]-, 1-oxide
    • (4-octadecoxyphenyl)-(4-octadecoxyphenyl)imino-oxidoazanium
    • 24387-70-0
    • 1-(Octadecyloxy)-4-{(Z)-[4-(octadecyloxy)phenyl]-NNO-azoxy}benzene
    • DTXSID80608402
    • 4,4'-dioctadecyloxyazoxybenzene
    • Inchi: 1S/C48H82N2O3/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-43-52-47-39-35-45(36-40-47)49-50(51)46-37-41-48(42-38-46)53-44-34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h35-42H,3-34,43-44H2,1-2H3/b50-49-
    • InChI Key: LHEZQMSYEDUZOR-WYYJPGQASA-N
    • SMILES: O(C1C=CC(=CC=1)/[N+](=N/C1C=CC(=CC=1)OCCCCCCCCCCCCCCCCCC)/[O-])CCCCCCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 734.63296
  • Monoisotopic Mass: 734.63254448g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 53
  • Rotatable Bond Count: 38
  • Complexity: 775
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 20.8
  • Topological Polar Surface Area: 59.6Ų

Experimental Properties

  • PSA: 56.89
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